(Z)-7-((diethylamino)methyl)-6-hydroxy-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-(diethylaminomethyl)-6-hydroxy-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C18H19NO3S/c1-3-19(4-2)11-14-15(20)8-7-13-17(21)16(22-18(13)14)10-12-6-5-9-23-12/h5-10,20H,3-4,11H2,1-2H3/b16-10-
• InChI Key: IDOCEMKODKCACE-YBEGLDIGSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC2=C1OC(=CC3=CC=CS3)C2=O)O
• Isomeric SMILES: CCN(CC)CC1=C(C=CC2=C1O/C(=C\C3=CC=CS3)/C2=O)O
• Molecular Formula: C18H19NO3S
• Molecular Weight: 329.4 g/mol
• CAS No.: 896808-10-9

Description

(Z)-7-((diethylamino)methyl)-6-hydroxy-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C18H19NO3S and its molecular weight is 329.41. The purity is usually 95%.
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Scientific Research Applications

Cognitive Enhancing Agents

A study by Ono et al. (1995) on cognitive enhancing agents highlighted compounds structurally related to benzofuran derivatives, exhibiting significant antiamnestic (AA) and antihypoxic (AH) activities. These compounds were evaluated for their potential in reversing amnesia induced by electroconvulsion and protecting against hypoxia in mice. Among these, a specific compound showed superior AA and AH activity, showcasing the therapeutic potential of benzofuran derivatives in cognitive enhancement (Ono et al., 1995).

PET Probe Development

Gao et al. (2013) synthesized a benzofuran derivative as a potent and selective inhibitor for the enzyme PIM1, demonstrating its application in PET imaging for cancer research. This study illustrates the potential of benzofuran derivatives in developing diagnostic tools for detecting enzyme activity related to cancer (Gao et al., 2013).

β-Amyloid Aggregation Inhibition

Choi et al. (2004) developed a series of 2-(4-hydroxyphenyl)benzofurans, demonstrating their application in inhibiting β-amyloid aggregation. This research highlights the significance of benzofuran derivatives in studying neurodegenerative diseases like Alzheimer's (Choi et al., 2004).

Two-Photon Excited Fluorescence

Ma et al. (2013) synthesized aurone derivatives, including benzofuran derivatives, exhibiting strong yellow-green two-photon excited fluorescence. This study opens pathways for benzofuran derivatives in developing materials for optical imaging and photodynamic therapy (Ma et al., 2013).

Solvent Selection for Organic Electronics

Walker et al. (2011) investigated the solubility properties of benzofuran and thiophene derivatives in various solvents to optimize the performance of organic electronic devices. This research underscores the importance of solvent compatibility in the fabrication of high-efficiency organic photovoltaic cells (Walker et al., 2011).